Cas no 1619-16-5 (2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)-)
![2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)- structure](https://ossimg.kuujia.com/scimg/2000/1619-16-5x500.png)
1619-16-5 structure
Product Name:2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)-
CAS No:1619-16-5
MF:C15H22O3
MW:250.333384990692
MDL:MFCD00189426
CID:153975
PubChem ID:6537505
Update Time:2025-04-19
2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)-
- HYDROXYVALERENIC ACID
- HYDROXYVALERENIC ACID(P) PrintBack
- (E)-3-[(1R,4S,7R,7aR)-1-hydroxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylprop-2-enoic acid
- Valerenolic acid
- synthetic,HPLCgrade
- HYDROXYVALERIC ACID
- Hydroxyvaleric acid synthetic
- (E)-3-[(1R)-2,4,5,6,7,7aα-Hexahydro-1-hydroxy-3,7β-dimethyl-1H-inden-4α-yl]-2-methylpropenoic acid
- 2-Propenoic acid, 3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-, (2E)-
- Hydroxyvalerens?ure
- (2E)-3-[(1R,4S,7R,7aR)-1-hydroxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylacrylic acid
- Tox21_200020
- CHEMBL1565922
- 1619-16-5
- hydroxyvalerensaure
- NCGC00091907-01
- NCGC00257574-01
- DTXSID8033564
- NCGC00091907-02
- DTXCID6013564
- HY-N7262
- Hydroxyvalerenic acid (constituent of valerian) [DSC]
- NCGC00091907-03
- CAS-1619-16-5
- CS-0110986
- SCHEMBL4543164
- UNII-043W90DL5F
- NS00025280
- AKOS040760457
- Hydroxyvalerenic acid (constituent of valerian)
- 043W90DL5F
- 1-Hydroxyvalerenic acid, 95%
- Hydroxyvalerens�ure
- G89062
- (2E)-3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-Hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-2-propenoic Acid; Valerenolic Acid;
- DA-54189
- C15H22O3
-
- MDL： MFCD00189426
- Inchi： 1S/C15H22O3/c1-8-4-5-11(6-10(3)15(17)18)13-9(2)7-12(16)14(8)13/h6,8,11-12,14,16H,4-5,7H2,1-3H3,(H,17,18)/b10-6+/t8-,11+,12-,14+/m1/s1
- InChI Key： XJNQXTISSHEQKD-UNXUOHHUSA-N
- SMILES： O[C@@H]1CC(C)=C2[C@H](/C=C(/C(=O)O)\C)CC[C@@H](C)[C@H]21
Computed Properties
- Exact Mass: 250.15700
- Monoisotopic Mass: 250.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.14
- Melting Point: 164,5-165,5°C
- Boiling Point: 426 °C at 760 mmHg
- Flash Point: 225.6 °C
- Refractive Index: 1.548
- Solubility: Chloroform (Slightly), Ethanol (Slightly)
- PSA: 57.53000
- LogP: 2.76070
2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)- Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：2-8°C
2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)- Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7262-5mg |
Hydroxyvalerenic acid |
1619-16-5 | 5mg |
￥3150 | 2024-07-21 | ||
| MedChemExpress | HY-N7262-10mg |
Hydroxyvalerenic acid |
1619-16-5 | 10mg |
￥5130 | 2024-07-21 | ||
| MedChemExpress | HY-N7262-25mg |
Hydroxyvalerenic acid |
1619-16-5 | 25mg |
￥12500 | 2022-12-27 | ||
| TRC | H995615-1mg |
Hydroxyvalerenic Acid |
1619-16-5 | 1mg |
$ 173.00 | 2023-09-07 | ||
| TRC | H995615-5mg |
Hydroxyvalerenic Acid |
1619-16-5 | 5mg |
$ 339.00 | 2023-09-07 | ||
| TRC | H995615-10mg |
Hydroxyvalerenic Acid |
1619-16-5 | 10mg |
$ 661.00 | 2023-09-07 | ||
| abcr | AB166396-50 mg |
Hydroxyvalerenic acid; . |
1619-16-5 | 50 mg |
€504.00 | 2023-07-20 | ||
| abcr | AB166396-100 mg |
Hydroxyvalerenic acid; . |
1619-16-5 | 100 mg |
€869.00 | 2023-07-20 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1753-1 mg |
Hydroxyvalerenic acid |
1619-16-5 | 1mg |
￥2433.00 | 2022-04-26 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHL89224-10MG |
Hydroxyvalerenic acid |
1619-16-5 | 10mg |
¥4212.47 | 2025-01-11 |
2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
1619-16-5 (2-Propenoic acid,3-[(1R,4S,7R,7aR)-2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl]-2-methyl-,(2E)-) Related Products
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- 81397-68-4(2-Propenoic acid,3-(2,4,5,6,7,7a-hexahydro-1-hydroxy-3,7-dimethyl-1H-inden-4-yl)-2-methyl-)
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- 863889-33-2(N/A)
- 1417886-61-3((24E)-3β-hydroxy-9α-hydroxy-17,14-friedolanosta-14,24-dien-26-oic acid)
- 1273558-35-2((22Z,24E)-3b,9a-dihydroxy-17,14-friedolanosta-14,22,24-trien-26-oic acid)
- 113105-29-6(18-Nordammara-7,12,24-trien-26-oicacid, 3,23-dihydroxy-17-methyl-, (3a,9b,17a,23R,24E)- (9CI))
- 10-07-1((Z)-3-(3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl)-2-methyl-pro p-2-enoic acid)
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